5-(but-3-en-1-yl)-2-(3-methoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• IUPAC Name: 5-but-3-enyl-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C17H17N3O2/c1-3-4-8-19-9-10-20-16(17(19)21)12-15(18-20)13-6-5-7-14(11-13)22-2/h3,5-7,9-12H,1,4,8H2,2H3
• InChI Key: IZNLEQPGZSOVPB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN3C=CN(C(=O)C3=C2)CCC=C
• Molecular Formula: C17H17N3O2
• Molecular Weight: 295.34 g/mol

Description

5-(but-3-en-1-yl)-2-(3-methoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (hereafter referred to as BMPP) is an organic compound belonging to the pyrazolo[1,5-a]pyrazin-4-one class of compounds. It is a heterocyclic compound which contains a five-membered ring with two nitrogen atoms and three carbon atoms in its structure. BMPP is an interesting compound due to its potential applications in scientific research. It has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

BMPP has been studied for its potential applications in scientific research. It has been used as a reagent in organic synthesis and as a building block for the synthesis of other compounds. BMPP has also been studied for its potential biological activities, such as its ability to act as a potent inhibitor of the enzyme acetylcholinesterase. This enzyme is responsible for the breakdown of the neurotransmitter acetylcholine, and its inhibition can lead to a variety of neurological effects. BMPP has also been studied for its potential anti-inflammatory, anti-cancer, and anti-diabetic activities.

Mechanism of Action

The mechanism of action of BMPP is not yet fully understood. However, it is believed that BMPP acts as an inhibitor of the enzyme acetylcholinesterase. This enzyme is responsible for the breakdown of the neurotransmitter acetylcholine, and its inhibition can lead to a variety of neurological effects. BMPP is also believed to interact with other enzymes and proteins, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These interactions may be responsible for the anti-inflammatory and anti-cancer activities of BMPP.
Biochemical and Physiological Effects
BMPP has been studied for its potential biochemical and physiological effects. In animal studies, it has been found to have anti-inflammatory, anti-cancer, and anti-diabetic activities. It has also been found to have neuroprotective effects, and to be an inhibitor of the enzyme acetylcholinesterase. Additionally, BMPP has been found to have antioxidant and anti-aging activities.

Advantages and Limitations for Lab Experiments

The advantages of using BMPP in lab experiments include its relatively low cost and ease of synthesis. Additionally, its potential biological activities make it an attractive compound for research. The main limitation of using BMPP in lab experiments is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

For research on BMPP include further investigation into its mechanism of action, its potential therapeutic applications, and its potential interactions with other enzymes and proteins. Additionally, further research into its synthesis and its solubility in aqueous solutions could lead to improved methods for working with BMPP in the laboratory.

Synthesis Methods

BMPP can be synthesized by a variety of methods. One of the most commonly used methods is a reaction between 3-methoxyphenylmagnesium bromide and 5-but-3-en-1-ylpyrazole in the presence of a base such as sodium hydroxide. This reaction produces the desired product in good yield. Other methods for the synthesis of BMPP include the use of organometallic reagents, such as lithium or sodium, and the use of a Grignard reagent.